Cas no 1290625-08-9 (3-BROMO-5-FLUOROBENZOIC ACID)

• Product Name: 3-BROMO-5-FLUOROBENZOIC ACID
• CAS No: 1290625-08-9
• MF: C₁₅H₂₅NO₅
• MW: 299.362704992294
• CID: 3161592
• Update Time: 2026-04-27

3-BROMO-5-FLUOROBENZOIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-5-FLUOROBENZOIC ACID

• Inchi： InChI=1S/C15H25NO5/c1-5-19-13(17)10-8-11-12(9-10)20-7-6-16(11)14(18)21-15(2,3)4/h10-12H,5-9H2,1-4H3
• InChI Key： RLBZVNJGAHTMMY-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1CC2C(C1)OCCN2C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6